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Compound Focus: [Leu15]-Gastrin I (human)

Cat. No.: S1902245
Get Quote

Chemical Properties & Storage

The following table summarizes the fundamental characteristics and storage requirements for [Leu15]-

Gastrin I (human) [1] [2] [3].

Property Details

CAS Number 39024-57-2 [1] [2] [3]

Molecular Formula C₉₈H₁₂₆N₂₀O₃₁ [1] [2] [3]

Molecular Weight 2080.16 g/mol (approx.) [1] [2] [3]

Appearance White to off-white solid powder [1] [2]

Purity Typically >95% (verify with Certificate of Analysis) [3]

Short Sequence Pyr-GPWLEEEEEAYGWLDF-NH₂ [1] [2] [3]

Storage
Aspect

Precautions

Long-Term
Storage

Powder: Store at -20°C or preferably -80°C in a sealed container away from
moisture and light [1] [2] [3].
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Storage
Aspect

Precautions

In Solvent Stock solutions can be stored at -80°C for 6 months or -20°C for 1 month. Aliquot to

avoid repeated freeze-thaw cycles [2].

Handling Keep away from moisture and direct sunlight. Allow the vial to warm to room

temperature before opening to prevent condensation [1].

Reconstitution & Solubility

Successful experimentation begins with proper peptide dissolution. Below are standard preparation methods.

Solvent Solubility Preparation Note

DMSO 80-100 mg/mL
[1] [2]

Hygroscopic; use newly opened DMSO. Sonication is recommended to
dissolve fully [1] [2].

Water 5-10 mg/mL [1]
[2]

For higher concentrations, sonication and pH adjustment to 11 with
NaOH is recommended [1] [2].

Example Stock Solution Preparation:

1 mM solution in DMSO: Add 48.1 μL of DMSO directly to 1 mg of peptide powder [2].

1 mM solution in Water: Add 480.7 μL of water (pH-adjusted) to 1 mg of peptide powder [1].

Critical Handling Precautions

For Research Use Only: This product is not for human or therapeutic use and is intended for
laboratory research only [1] [2] [3].

Biological Activity: [Leu15]-Gastrin I is a biologically active peptide hormone that binds to the
Cholecystokinin-B (CCK-B)/gastrin receptor, a G-protein-coupled receptor (GPCR) [4] [2] [3]. It can

influence processes like gastric acid secretion and has trophic effects on the gastrointestinal
epithelium [2] [3]. Handle with appropriate biosafety protocols.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/leu15-gastrin-i-human.html?srsltid=AfmBOorMHZAXPLQNcgPClhYYRW3Zw9mQ0ouJJO0kEYRM_7s8VgAgEe1Q
https://www.targetmol.com/compound/_Leu15_-Gastrin%20I%20human
https://www.targetmol.com/compound/_Leu15_-Gastrin%20I%20human
https://www.medchemexpress.com/leu15-gastrin-i-human.html?srsltid=AfmBOorMHZAXPLQNcgPClhYYRW3Zw9mQ0ouJJO0kEYRM_7s8VgAgEe1Q
https://www.targetmol.com/compound/_Leu15_-Gastrin%20I%20human
https://www.medchemexpress.com/leu15-gastrin-i-human.html?srsltid=AfmBOorMHZAXPLQNcgPClhYYRW3Zw9mQ0ouJJO0kEYRM_7s8VgAgEe1Q
https://www.targetmol.com/compound/_Leu15_-Gastrin%20I%20human
https://www.medchemexpress.com/leu15-gastrin-i-human.html?srsltid=AfmBOorMHZAXPLQNcgPClhYYRW3Zw9mQ0ouJJO0kEYRM_7s8VgAgEe1Q
https://www.targetmol.com/compound/_Leu15_-Gastrin%20I%20human
https://www.medchemexpress.com/leu15-gastrin-i-human.html?srsltid=AfmBOorMHZAXPLQNcgPClhYYRW3Zw9mQ0ouJJO0kEYRM_7s8VgAgEe1Q
https://www.medchemexpress.com/leu15-gastrin-i-human.html?srsltid=AfmBOorMHZAXPLQNcgPClhYYRW3Zw9mQ0ouJJO0kEYRM_7s8VgAgEe1Q
https://www.targetmol.com/compound/_Leu15_-Gastrin%20I%20human
https://www.targetmol.com/compound/_Leu15_-Gastrin%20I%20human
https://www.medchemexpress.com/leu15-gastrin-i-human.html?srsltid=AfmBOorMHZAXPLQNcgPClhYYRW3Zw9mQ0ouJJO0kEYRM_7s8VgAgEe1Q
https://www.novoprolabs.com/p/-leu15-gastrin-i-human--319828.html
https://pubmed.ncbi.nlm.nih.gov/7875937/
https://www.medchemexpress.com/leu15-gastrin-i-human.html?srsltid=AfmBOorMHZAXPLQNcgPClhYYRW3Zw9mQ0ouJJO0kEYRM_7s8VgAgEe1Q
https://www.novoprolabs.com/p/-leu15-gastrin-i-human--319828.html
https://www.medchemexpress.com/leu15-gastrin-i-human.html?srsltid=AfmBOorMHZAXPLQNcgPClhYYRW3Zw9mQ0ouJJO0kEYRM_7s8VgAgEe1Q
https://www.novoprolabs.com/p/-leu15-gastrin-i-human--319828.html
https://www.smolecule.com/products/s1902245?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Stability is Key: Peptides are susceptible to degradation. Adhere strictly to the recommended

storage temperatures and minimize the time the peptide spends at room temperature or in solution.
Note on TFA Salts: The peptide may be supplied as a trifluoroacetic acid (TFA) salt. Be aware that

TFA can affect the peptide's net weight and may interfere in highly sensitive biological assays [3].

Experimental Design & Troubleshooting

FAQ 1: What is the core mechanism of action of [Leu15]-Gastrin I? [Leu15]-Gastrin I exerts its effects

by activating the Cholecystokinin-B (CCK-B) receptor, which is a Class A G-protein-coupled receptor

(GPCR) [2] [5] [3]. Upon binding, it triggers intracellular signaling cascades. A simplified overview of this

canonical GPCR pathway is shown below.
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FAQ 2: The peptide isn't dissolving properly in my aqueous buffer. What should I do? This is a

common issue. First, note the sequence contains multiple glutamic acid residues, making it hydrophilic but

potentially challenging at neutral pH.
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Solution A: Use a small amount of DMSO to initially dissolve the peptide into a concentrated stock

(e.g., 10-100 mg/mL), which can then be diluted into your aqueous buffer. Ensure the final DMSO
concentration is compatible with your assay system.

Solution B: As indicated in the solubility data, briefly raising the pH of the aqueous solvent to 10-11
with a dilute base like NaOH can enhance solubility. Remember to readjust the pH if necessary after

the peptide is fully dissolved [2].

FAQ 3: My binding assay results are inconsistent. What could be the cause?

Check Peptide Integrity: Ensure the peptide has been stored correctly and that stock solutions have

not been subjected to multiple freeze-thaw cycles. Run an HPLC check if possible.
Verify Experimental Conditions: The binding of related gastrin ligands can be sensitive to GTP

concentrations, as GTP influences G-protein coupling [6]. Ensure your assay buffer components (pH,
cations) are consistent with published protocols [4] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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